1-(2-(alpha-(p-Chlorophenyl)benzyloxy)ethyl)-4-(o-methoxyphenyl)piperazine oxalate
Description
1-(2-(alpha-(p-Chlorophenyl)benzyloxy)ethyl)-4-(o-methoxyphenyl)piperazine oxalate is a piperazine derivative with a complex substituent pattern. Structurally, it features a piperazine core substituted with:
- A 2-(alpha-(p-chlorophenyl)benzyloxy)ethyl group at position 1, comprising a benzyloxy moiety with a p-chlorophenyl substituent.
- An o-methoxyphenyl group at position 2.
- An oxalate counterion forming a 1:1 salt .
The compound is synthesized via alkylation and nucleophilic substitution reactions, as inferred from analogous piperazine derivatives in the literature. For example, similar compounds like GBR-12909 () are synthesized by introducing arylalkoxy groups via reactions with halogenated precursors. The oxalate salt form enhances stability and solubility, critical for pharmacological applications .
Properties
CAS No. |
23904-79-2 |
|---|---|
Molecular Formula |
C28H31ClN2O6 |
Molecular Weight |
527.0 g/mol |
IUPAC Name |
1-[2-[(4-chlorophenyl)-phenylmethoxy]ethyl]-4-(2-methoxyphenyl)piperazine;oxalic acid |
InChI |
InChI=1S/C26H29ClN2O2.C2H2O4/c1-30-25-10-6-5-9-24(25)29-17-15-28(16-18-29)19-20-31-26(21-7-3-2-4-8-21)22-11-13-23(27)14-12-22;3-1(4)2(5)6/h2-14,26H,15-20H2,1H3;(H,3,4)(H,5,6) |
InChI Key |
FNCPSCUFEVHYTI-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)CCOC(C3=CC=CC=C3)C4=CC=C(C=C4)Cl.C(=O)(C(=O)O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Halogen Effects : The p-chlorophenyl group in the target compound vs. bis(4-fluorophenyl) in GBR-12909 impacts steric bulk and electron-withdrawing properties, influencing dopamine transporter (DAT) affinity .
- Ortho vs. Para Substitution : The o-methoxyphenyl group in the target compound may confer distinct steric or electronic interactions compared to p-methoxyphenyl analogs (e.g., compound 3j in ) .
Pharmacological Activity
- GBR-12909 is a high-affinity DAT ligand with reinforcing effects in primate self-administration studies (ED50: 0.03–1.0 mg/kg) .
- GBR-12909 : Binds DAT with IC50 ~5 nM; the fluorinated aryl groups enhance blood-brain barrier penetration .
- Thioether Analogs (CID 91038): No activity data available, but sulfur substitution may reduce metabolic stability compared to ethers .
Toxicity and Physicochemical Properties
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
